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Compound of Interest

Compound Name: Nonanenitrile

Cat. No.: B147369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of

nonanenitrile, also known as pelargonitrile or n-octyl cyanide. The information is curated for

professionals in research and development who require detailed data for experimental design,

chemical synthesis, and safety assessments.

Chemical Identity and Structure
Nonanenitrile is a linear aliphatic nitrile with a nine-carbon chain.[1] Its chemical structure

consists of an eight-carbon alkyl chain (octyl group) attached to a cyano functional group (-

C≡N).[1] This structure imparts both hydrophobic (the alkyl chain) and polar (the nitrile group)

characteristics to the molecule.[2]
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Identifier Value

IUPAC Name nonanenitrile[3][4]

Synonyms
n-Octyl cyanide, Pelargononitrile, 1-

Cyanooctane, Nonanitrile[3][4][5]

Molecular Formula C₉H₁₇N[3][4][6]

Canonical SMILES CCCCCCCCC#N[5][6]

InChI Key PLZZPPHAMDJOSR-UHFFFAOYSA-N[3][4][5]

CAS Number 2243-27-8[3][4][6]

EC Number 218-808-9[3][5]

Physicochemical Properties
The following tables summarize the key physical and chemical properties of nonanenitrile.

These values are essential for predicting its behavior in various chemical processes and for

designing appropriate handling and storage procedures.

Table 2.1: Molar and Spectroscopic Properties

Property Value

Molecular Weight 139.24 g/mol [2][3]

Exact Mass 139.136 g/mol [3][5]

Refractive Index (n20/D) 1.426[6][7]

Molar Refractivity 43.38 mL/mol[7][8]

Molar Volume 169.4 mL/mol[7][8]

Dipole Moment 3.65 D[7][8]

LogP (Octanol/Water) 3.1[3], 3.27[9]

Table 2.2: Thermal and Physical State Properties
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Property Value

Physical State Liquid at room temperature[1][2][3]

Appearance
Colorless to pale yellow or orange liquid[1][2][3]

[5]

Melting Point -29 °C[2], -34 °C[7][8], -35 °C[5][6]

Boiling Point 224 °C[6][7], 225 °C[2]

Density
0.78 g/mL[6], 0.786 g/mL at 25 °C, 0.816

g/cm³[5], 0.8213 g/cm³[2], 0.822 g/mL[7][8]

Flash Point 81.1 °C[5][9], 82 °C (closed cup)

Surface Tension 28.21 dyn/cm[7][8]

Table 2.3: Vapor Pressure at Different Temperatures[10]

Vapor Pressure Temperature (°C)

1 Pa -3 (extrapolated)

10 Pa 21 (extrapolated)

100 Pa 50.9

1 kPa 90.7

10 kPa 145.4

100 kPa 225.1

Solubility
Nonanenitrile's solubility is dictated by its dual chemical nature.[2]

Water Solubility: It is almost insoluble or shows limited solubility in water due to its long,

hydrophobic nine-carbon alkyl chain.[1][2][3]
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Organic Solvents: It is soluble in organic solvents like ethanol, acetone, and chloroform.[2]

The polar nitrile group facilitates its miscibility with many polar organic solvents.[2]

Reactivity and Synthesis
The cyano group in nonanenitrile is the center of its chemical reactivity, making it a valuable

intermediate in organic synthesis for products like pharmaceuticals and agrochemicals.[1][2]

The nitrile group can undergo several key transformations:

Hydrolysis: Conversion to nonanoic acid.

Reduction: Formation of nonylamine.

Organometallic Addition: Reaction with Grignard or organolithium reagents to form ketones

after hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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